2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 2-[3-(cyclohexylmethylamino)propylamino]ethanol
• InChI: InChI=1S/C12H26N2O/c15-10-9-13-7-4-8-14-11-12-5-2-1-3-6-12/h12-15H,1-11H2
• InChI Key: IPBRFSTZZHDGNT-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CNCCCNCCO

Description

2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol, also known as CHMAPE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CHMAPE is a tertiary amine that contains a hydroxyl group, making it a versatile compound that can be used in various fields of study.

Mechanism of Action

The mechanism of action of 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol is not fully understood, but it is thought to act through multiple pathways. One proposed mechanism is that 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol acts as an antioxidant, protecting cells from oxidative stress and damage. Another proposed mechanism is that 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol modulates the activity of various enzymes and signaling pathways, leading to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol can protect cells from oxidative stress and apoptosis, while in vivo studies have shown that 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol can improve cognitive function and reduce inflammation in animal models of neurodegenerative diseases. Additionally, 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol in lab experiments is its versatility. 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol can be used in a variety of fields of study, including neuroscience, pharmacology, and medicinal chemistry. Additionally, 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol is relatively easy to synthesize and has a high yield, making it a cost-effective compound to use in experiments. However, one limitation of using 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol is that its mechanism of action is not fully understood, making it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol. One area of interest is its potential use as a drug delivery system. Researchers are investigating ways to modify 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol to enhance its ability to cross the blood-brain barrier and deliver drugs to the central nervous system. Additionally, researchers are exploring the use of 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol in combination with other compounds to enhance its therapeutic effects. Finally, further studies are needed to fully understand the mechanism of action of 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol and to identify its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol involves the reaction of cyclohexylmethylamine with 3-chloropropylamine in the presence of sodium hydroxide and ethanol. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified through distillation and recrystallization. The yield of 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol is typically high, and the purity can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory conditions such as arthritis and asthma. Additionally, 2-({3-[(Cyclohexylmethyl)amino]propyl}amino)ethanol has been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.